Tricyanophosphine

• CAS RN: 1116-01-4
• Molecular Formula: C3N3P
• Molecular Weight: 109.03 g/mol
• IUPAC Name: dicyanophosphanylformonitrile
• InChI: InChI=1S/C3N3P/c4-1-7(2-5)3-6
• InChI Key: VXFKMOLPHLQGLH-UHFFFAOYSA-N
• SMILES: C(#N)P(C#N)C#N

Description

Tricyanophosphine is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. It is a phosphorus-containing compound that has a unique structure and properties that make it an interesting molecule to study.

Scientific Research Applications

Tricyanophosphine has a wide range of scientific research applications. It has been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and materials science. Tricyanophosphine has also been used as a building block in the synthesis of organic compounds, such as pharmaceuticals and agrochemicals.

Mechanism Of Action

The mechanism of action of tricyanophosphine is not well understood. However, it is believed to act as a nucleophile due to the presence of three cyano groups. It can also act as a Lewis base due to the lone pair of electrons on the phosphorus atom.

Biochemical And Physiological Effects

The biochemical and physiological effects of tricyanophosphine are not well studied. However, it has been shown to be relatively non-toxic and has low acute toxicity. It is not known to have any significant effects on the human body.

Advantages And Limitations For Lab Experiments

One advantage of tricyanophosphine is its ease of synthesis. It can be synthesized in a laboratory setting using simple reagents. It is also relatively stable and can be stored for long periods of time. However, one limitation is that it is not very soluble in water, which can make it difficult to work with in some experiments.

Future Directions

There are many future directions for research on tricyanophosphine. One area of interest is its potential applications in catalysis and materials science. It may also have potential applications in the synthesis of new organic compounds. Further studies are needed to fully understand the mechanism of action of tricyanophosphine and its potential effects on the human body.
Conclusion:
In conclusion, tricyanophosphine is a phosphorus-containing compound that has potential applications in various fields. Its ease of synthesis and stability make it an interesting molecule to study. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

Tricyanophosphine can be synthesized by reacting triphenylphosphine with cyanogen bromide in the presence of a base. The reaction produces tricyanophosphine as a white crystalline solid. The synthesis method is relatively simple and can be carried out in a laboratory setting.